molecular formula C18H19N3O2 B2992045 N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide CAS No. 470695-53-5

N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide

Cat. No. B2992045
CAS RN: 470695-53-5
M. Wt: 309.369
InChI Key: SADNNFHADOWWKC-UHFFFAOYSA-N
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Description

N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide, also known as NEPQA, is a heterocyclic compound that has been studied for its potential applications in scientific research. NEPQA has been found to have a variety of biochemical and physiological effects, and has been used in lab experiments for a range of purposes.

Scientific Research Applications

Structural and Synthesis Studies

  • Spatial Orientation and Anion Coordination : Research demonstrates how amide derivatives, similar to the compound , exhibit unique spatial orientations that affect their interaction with anions. These structural properties are crucial in developing materials with specific chemical and physical properties (Kalita & Baruah, 2010).
  • Co-crystal Formation : Another study highlights the formation of co-crystals and salts involving quinoline derivatives having amide bonds. This is significant for understanding the compound's potential in creating complex structures with desired properties (Karmakar, Kalita, & Baruah, 2009).

Biological Applications

  • Antimicrobial and Antiprotozoal Activities : A series of quinoxaline-oxadiazole hybrids, including structures analogous to the compound of interest, showed promising antimicrobial and antiprotozoal activities. This suggests potential applications in developing new treatments for infectious diseases (Patel et al., 2017).
  • Corrosion Inhibition : Theoretical studies on quinoxalines, including compounds similar to the one , have identified their efficiency as corrosion inhibitors for metals in acidic media. This opens avenues for their use in protecting materials against corrosion (Zarrouk et al., 2014).
  • Luminescent Properties : The synthesis and study of lanthanide complexes with aryl amide ligands related to the compound reveal their bright red fluorescence in solid state. Such properties are useful for developing materials for optical devices and sensors (Wu et al., 2006).

properties

IUPAC Name

N-(2-ethylphenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O2/c1-2-12-7-3-4-8-13(12)20-17(22)11-16-18(23)21-15-10-6-5-9-14(15)19-16/h3-10,16,19H,2,11H2,1H3,(H,20,22)(H,21,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SADNNFHADOWWKC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1NC(=O)CC2C(=O)NC3=CC=CC=C3N2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

309.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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